Cas no 1694433-04-9 (5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline)

• Product Name: 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline
• CAS No: 1694433-04-9
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5701988
• PubChem ID: 103590951
• Update Time: 2025-10-21

5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline
• 1694433-04-9
• EN300-1295210
• Benzenamine, 5-fluoro-4-methyl-2-(1-methylethoxy)-

• Inchi： 1S/C10H14FNO/c1-6(2)13-10-4-7(3)8(11)5-9(10)12/h4-6H,12H2,1-3H3
• InChI Key： JZVORBPIPQYOTF-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(C)C=C1OC(C)C

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 278.8±35.0 °C(Predicted)
• pka: 5.09±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline

Introduction to 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline (CAS No. 1694433-04-9)

5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1694433-04-9, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, which are widely studied for their potential biological activities. The presence of a fluoro substituent, a methyl group, and an isopropoxy moiety in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural features of 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline make it a versatile building block in drug discovery. The fluorine atom, in particular, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Fluorinated aromatic compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and altered distribution profiles in vivo. This has led to the extensive use of fluorine-containing compounds in the development of modern medicines, including anticancer agents, antiviral drugs, and central nervous system (CNS) therapeutics.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways implicated in diseases such as cancer and inflammation. 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline has been explored as a precursor in the synthesis of molecules that interact with enzymes and receptors involved in these pathways. For instance, researchers have investigated its potential role in developing inhibitors of kinases and other enzymes that play critical roles in cell signaling and proliferation. The aniline core of this compound provides a scaffold that can be modified to enhance binding interactions with biological targets, while the fluoro and isopropoxy groups contribute to its solubility and bioavailability.

One of the most compelling aspects of 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline is its utility in generating libraries of compounds for high-throughput screening (HTS). Pharmaceutical companies and academic institutions have leveraged this compound to identify lead candidates for further optimization. The structural diversity introduced by varying the substituents on the aniline ring allows for the exploration of multiple chemical space dimensions, increasing the likelihood of discovering novel therapeutic entities. Additionally, computational methods such as molecular docking and virtual screening have been employed to predict the binding affinities of derivatives of 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline to target proteins, streamlining the drug discovery process.

The synthesis of 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions on fluorobenzene derivatives, followed by alkylation and etherification steps to introduce the isopropoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been utilized to construct the desired molecular framework efficiently. The choice of reagents and catalysts is crucial in minimizing side reactions and maximizing the formation of the desired product.

The pharmacological evaluation of 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline has revealed several interesting properties. Preclinical studies have demonstrated its potential as an antimicrobial agent, with activity against Gram-positive bacteria and fungi. The fluoro substituent appears to enhance its ability to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, preliminary data suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory cascades.

In conclusion, 5-Fluoro-4-methyl-2-(propan-2-yloxy)aniline (CAS No. 1694433-04-9) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced toxicity. As research continues to uncover new biological targets and mechanisms, compounds derived from 5-Fluoro-4-methyl-2-(propan-yloxy)aniline are likely to play an increasingly important role in addressing unmet medical needs.